1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-2-{8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}ethan-1-one

• IUPAC Name: 1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone
• InChI: InChI=1S/C23H25N3O3S2/c1-28-17-9-14-7-8-26(11-15(14)10-18(17)29-2)20(27)12-30-22-21-16-5-3-4-6-19(16)31-23(21)25-13-24-22/h9-10,13H,3-8,11-12H2,1-2H3
• InChI Key: NGRZHQPQVGDZNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)C(=O)CSC3=NC=NC4=C3C5=C(S4)CCCC5)OC
• Molecular Formula: C23H25N3O3S2
• DSSTOX Substance ID: DTXSID801104702
• Molecular Weight: 455.6 g/mol
• CAS RN: 690642-42-3

Description

The compound “1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-2-{8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}ethan-1-one” is a complex organic molecule. It contains a 1,2,3,4-tetrahydroisoquinoline core, which is a structure widely distributed in nature as alkaloids and has diverse broad-spectrum biological activity.

Synthesis Analysis

The synthesis of similar compounds, such as 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, has been described in the literature. The process involves a combination of two synthetic methods: the Petasis reaction and Pomeranz–Fritsch–Bobbitt cyclization.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in the literature. The unusual multiplicity of the resonances for the C-3 and C-4 methylene protons was explained by the effect of the quaternary N atom and the dynamics on the heterocycle conformation and angles.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described in the literature. The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds, such as 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline, have been reported. It is a solid with a melting point of 260-265 °C (lit.) and is soluble in 1N NaOH in methanol.

Mechanism of Action

The mechanism of action of similar compounds has been studied in the context of their biological activity. They have been qualified as ‘privileged scaffolds’ to identify, design, and synthesize novel biologically active derivatives of interest in drug development.

Future Directions

The future directions for research on similar compounds involve their use in medicinal chemistry. They are currently subject to growing interest due to their potential in the synthesis of natural products and synthetic pharmaceuticals.